Cas no 1322217-24-2 (4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate)

• Product Name: 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate
• CAS No: 1322217-24-2
• MF: C₂₆H₂₇NO₄
• MW: 417.49688744545
• CID: 5799454
• Update Time: 2025-05-27

4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(acetyloxy)-, 4-[(E)-(tricyclo[3.3.1.13,7]dec-1-ylimino)methyl]phenyl ester
• 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate

• Inchi： 1S/C26H27NO4/c1-17(28)30-24-5-3-2-4-23(24)25(29)31-22-8-6-18(7-9-22)16-27-26-13-19-10-20(14-26)12-21(11-19)15-26/h2-9,16,19-21H,10-15H2,1H3/b27-16+
• InChI Key： AGWMLBKIBKKELH-JVWAILMASA-N
• SMILES： C(OC1=CC=C(/C=N/C23CC4CC(CC(C4)C2)C3)C=C1)(=O)C1=CC=CC=C1OC(C)=O

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 566.5±35.0 °C(Predicted)
• pka: 5.81±0.20(Predicted)

Additional information on 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate

Research Briefing on 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate (CAS: 1322217-24-2)

In recent years, the compound 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate (CAS: 1322217-24-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique adamantane and salicylate moieties, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and antiviral applications. The following briefing synthesizes the latest findings related to this compound, highlighting its mechanisms of action, therapeutic potential, and current research directions.

The structural complexity of 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate combines the rigidity of the adamantane group with the bioactive salicylate ester, which is known for its anti-inflammatory effects. Recent studies have focused on elucidating the compound's interaction with key biological targets, such as cyclooxygenase (COX) enzymes and viral proteases. Preliminary in vitro assays have demonstrated its ability to inhibit COX-2 with a selectivity ratio comparable to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting potential applications in pain management and inflammatory diseases.

Beyond its anti-inflammatory properties, research has explored the antiviral efficacy of this compound, particularly against enveloped viruses. Molecular docking studies indicate that the adamantane moiety facilitates binding to viral M2 ion channels, a mechanism reminiscent of adamantane-based antiviral drugs like amantadine. However, the hybrid structure of 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate appears to enhance binding affinity and reduce susceptibility to resistance mutations, as evidenced by recent cell-based assays against influenza A strains.

Pharmacokinetic profiling of this compound has revealed challenges related to its bioavailability, prompting investigations into novel formulation strategies. A 2023 study published in the Journal of Medicinal Chemistry reported the development of nanoparticle-encapsulated forms of the compound, which improved its aqueous solubility and extended its half-life in rodent models. These advancements address critical barriers to clinical translation and underscore the importance of drug delivery optimization in leveraging its therapeutic potential.

Ongoing research is also exploring the compound's potential in oncology, with preliminary data indicating synergistic effects when combined with checkpoint inhibitors in murine cancer models. The unique immunomodulatory properties of the adamantane-imine moiety may contribute to this observed synergy, though further mechanistic studies are required to validate these findings. As of mid-2024, two patent applications have been filed covering novel derivatives of this core structure, reflecting growing commercial interest in its pharmaceutical applications.

In conclusion, 4-[(1E)-[(adamantan-1-yl)imino]methyl]phenyl 2-(acetyloxy)benzoate represents a compelling case study in rational drug design, merging established pharmacophores to create a multifunctional therapeutic candidate. While challenges remain in its development pathway, the convergence of anti-inflammatory, antiviral, and potential anticancer activities positions this compound as a noteworthy subject for continued research investment in the chemical biology and pharmaceutical sectors.